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Compound of Interest

Compound Name: Triredisol

CAS No.: 76773-81-4

Cat. No.: B1683672

Get Quote

Disclaimer: The term "Triredisol" is not consistently used in chemical safety literature and

appears to be ambiguous. It may be a brand name, a misspelling, or a component of a mixture.

Given the context of laboratory research and the professionals targeted by this guidance, it is

highly probable that the query refers to TRIzol™, a common reagent used for RNA extraction.

TRIzol™ contains phenol and guanidinium thiocyanate, which are hazardous materials

requiring specific disposal protocols.

This guide will primarily focus on the disposal procedures for TRIzol™ and similar phenol-

guanidinium thiocyanate-based reagents. Additionally, information on the disposal of

Triethylene Glycol Dimethacrylate, another chemical sometimes associated with similar trade

names, is provided as a secondary reference.

Disposal of TRIzol™ and Phenol-Guanidinium
Thiocyanate Reagents
TRIzol™ and similar reagents are toxic, corrosive, and pose a significant health risk if not

handled and disposed of correctly.[1][2][3] They are harmful if swallowed, inhaled, or in contact
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with skin, and can cause severe skin burns and eye damage.[1][2][3][4] Furthermore, the

guanidinium thiocyanate component can produce toxic gases if mixed with bleach or acids.

Hazard Summary for TRIzol™
Hazard Classification Description

Acute Toxicity (Oral, Dermal, Inhalation)
Toxic if swallowed, in contact with skin, or if

inhaled.[1][2][3]

Skin Corrosion/Irritation
Causes severe skin burns and eye damage.[1]

[2][3]

Serious Eye Damage/Irritation Causes serious eye damage.[1]

Germ Cell Mutagenicity Suspected of causing genetic defects.[1][3]

Specific Target Organ Toxicity

May cause respiratory irritation and damage to

organs through prolonged or repeated

exposure.[1][3]

Aquatic Hazard
Harmful to aquatic life with long-lasting effects.

[3]

Experimental Protocol: TRIzol™ Waste Disposal
This protocol outlines the necessary steps for the safe collection and disposal of TRIzol™

waste in a laboratory setting.

I. Personal Protective Equipment (PPE) and Handling:

Always handle TRIzol™ inside a certified chemical fume hood to avoid inhaling hazardous

vapors.[5]

Wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile gloves should

be changed immediately upon contact with TRIzol™), and chemical splash goggles.[1][6]

Before starting work, locate the nearest eyewash station and safety shower.[6]

II. Waste Segregation and Collection:
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Liquid Waste:

All liquid waste containing TRIzol™, phenol, or chloroform must be collected as hazardous

waste.[5][6]

Do not pour TRIzol™ waste down the sink.[2][5][7]

Collect liquid waste in a designated, compatible, and sealable hazardous waste container.

[5] This container should be clearly labeled "Hazardous Waste: Phenol, Guanidinium

Thiocyanate" or as per your institution's guidelines.

If TRIzol™ is mixed with chloroform, it should be disposed of in a "Halogenated Aqueous"

waste container. Otherwise, it can be disposed of as "Non-halogenated" waste, ensuring

compatibility with other contents.[8]

Solid Waste:

Collect all materials contaminated with TRIzol™, such as pipette tips, centrifuge tubes,

and gloves, in a separate, sealable container lined with a plastic bag.[5]

This container must also be labeled as hazardous waste.[5] Puncture-proof containers are

preferred for solid waste.[5]

Disposable items that are not grossly contaminated may be disposed of in regular trash,

but if they have a strong odor or visible residue, they must be treated as hazardous waste.

[8]

III. Container Management and Disposal:

Keep hazardous waste containers securely closed when not in use.[5]

Store waste containers in a designated Satellite Accumulation Area within the laboratory.

Do not overfill containers; request a hazardous waste pickup when the container is

approximately 90% full.[5]

Follow your institution's specific procedures for requesting a hazardous waste pickup (e.g.,

contacting the Environmental Health & Safety (EH&S) office).[5][6]
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TRIzol™ Waste Disposal Workflow

Initial Handling

Waste Generation

Disposal Pathway

Final Steps

Work with TRIzol™

Use Chemical Fume Hood and wear appropriate PPE (gloves, goggles, lab coat)

Liquid TRIzol™ Waste
(e.g., supernatant)

Solid TRIzol™-Contaminated Waste
(e.g., pipette tips, tubes, gloves)

Mixed with
Chloroform? Collect in separate, sealed, and labeled Hazardous Solid Waste Container

Collect in 'Halogenated Aqueous' Hazardous Waste Container

Yes

Collect in 'Non-Halogenated' Hazardous Waste Container

No

Store sealed containers in Satellite Accumulation Area

Request Hazardous Waste Pickup from EH&S when container is 90% full

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1683672/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-laboratory-reagents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683672?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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